Cas no 36271-49-5 (β-Galactosyl-C18-ceramide)

• Product Name: β-Galactosyl-C18-ceramide
• CAS No: 36271-49-5
• MF: C₄₂H₈₁NO₈
• MW: 728.094454526901
• CID: 296186
• PubChem ID: 6138330
• Update Time: 2025-04-19

β-Galactosyl-C18-ceramide Chemical and Physical Properties

Names and Identifiers

• Octadecanamide,N-[(1S,2R,3E)-1-[(b-D-galactopyranosyloxy)methyl]-2-hydroxy-3-heptadecen-1-yl]-
• β-Galactosyl-C18-ceramide
• (2S,3R,4E)-1-(β-D-galactopyranosyloxy)-2-(octadecanoylamino)-3-hydroxyoctadec-4-ene
• ß-GALACTOSYL-C18-CERAMIDE
• beta-Galactosyl-C18-ceramide
• 36271-49-5
• N-[(E)-3-hydroxy-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadec-4-en-2-yl]octadecanamide
• N-stearoyl cerebroside
• AKOS030241848
• D-glucosyl-ss-1,1' N-stearoyl-D-erythro-sphingosine
• HexCer 18:1;2O/18:0
• beta-D-galactosyl-N-octadecanoylsphingosine
• C18-Cerebroside
• N-[(E,2S,3R)-3-hydroxy-1-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadec-4-en-2-yl]octadecanamide
• Q27158016
• beta-D-galactosyl-(1<->1')-N-octadecanoylsphing-4-enine
• CHEBI:84720
• N-[(E,1S,2R)-2-hydroxy-1-[[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-methylol-tetrahydropyran-2-yl]oxymethyl]heptadec-3-enyl]stearamide
• beta-D-galactosyl-N-stearoylsphingosine
• N-((2S,3R,E)-3-Hydroxy-1-(((2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)octadec-4-en-2-yl)stearamide
• PD124533
• b-Galactosyl-C18-ceramide
• N-[(2S,3R,4E)-1-(beta-D-galactopyranosyloxy)-3-hydroxyoctadec-4-en-2-yl]octadecanamide

• Inchi： 1S/C42H81NO8/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-38(46)43-35(34-50-42-41(49)40(48)39(47)37(33-44)51-42)36(45)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h29,31,35-37,39-42,44-45,47-49H,3-28,30,32-34H2,1-2H3,(H,43,46)/b31-29+
• InChI Key： YMYQEDCYNANIPI-OWWNRXNESA-N
• SMILES： O1C(C(C(C(C1CO)O)O)O)OCC(C(/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 727.59621854g/mol
• Monoisotopic Mass: 727.59621854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 51
• Rotatable Bond Count: 36
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.4
• Topological Polar Surface Area: 149Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids Neutral glycosphingolipids